Cas no 1999295-53-2 (2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro-)

• Product Name: 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro-
• CAS No: 1999295-53-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5254340
• Update Time: 2025-10-28

2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro-

• Inchi： 1S/C10H16O2/c1-2-3-4-10(9-11)5-7-12-8-6-10/h2,9H,1,3-8H2
• InChI Key： ODUDYNYVPRYUFF-UHFFFAOYSA-N
• SMILES： C1OCCC(CCC=C)(C=O)C1

Additional information on 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro-

2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- (CAS No. 1999295-53-2): An Overview of Its Structure, Synthesis, and Applications

2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- (CAS No. 1999295-53-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of tetrahydrofurans and is characterized by its pyran ring and aldehyde functional group, which confer it with distinct chemical properties and reactivity.

The molecular formula of 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- is C₁₀H₁₆O₂, and its molecular weight is approximately 176.23 g/mol. The compound's chemical structure consists of a six-membered pyran ring with a tetrahydrofuran substituent at the 4-position and an aldehyde group at the 4-position of the pyran ring. The presence of the aldehyde group makes this compound highly reactive and suitable for various synthetic transformations.

In terms of synthesis, 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- can be prepared through several methods. One common approach involves the reaction of a suitable pyran derivative with a butenyl halide in the presence of a strong base. This method typically yields high purity and good yields, making it suitable for large-scale production. Another approach involves the catalytic hydrogenation of a corresponding unsaturated precursor, which can be achieved using palladium or platinum catalysts under controlled conditions.

The physical properties of 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- include a boiling point of around 150°C at atmospheric pressure and a melting point of approximately -20°C. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In the field of pharmaceutical research, 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California have reported the use of this compound in the synthesis of novel anti-inflammatory agents that exhibit potent activity against inflammatory cytokines such as TNF-alpha and IL-6.

Beyond pharmaceutical applications, 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- has also found utility in materials science. Its unique structure makes it an attractive candidate for the development of advanced polymers and coatings with enhanced mechanical properties and thermal stability. A study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and flexibility.

In the realm of organic synthesis, 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse molecular architectures. For example, researchers at Harvard University have utilized this compound in tandem reactions to synthesize complex natural products with high stereoselectivity.

The safety profile of 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- is generally considered favorable when handled under appropriate conditions. However, like many organic compounds containing aldehyde groups, it can be irritating to the eyes and skin. Therefore, it is essential to follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, 2H-Pyran-4-carboxaldehyde, 4-(3-buten-1-yl)tetrahydro- (CAS No. 1999295-53-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and bioactive compounds. As research in these areas continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.